Cas no 2098050-78-1 ((1r,4r)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine)

• Product Name: (1r,4r)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine
• CAS No: 2098050-78-1
• MF: C₁₃H₂₄FN
• MW: 213.334767341614
• CID: 5043861
• Update Time: 2025-05-19

(1r,4r)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine
• N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine
• (1r,4r)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine

• Inchi： 1S/C13H24FN/c1-11-4-6-12(7-5-11)15-10-13(14)8-2-3-9-13/h11-12,15H,2-10H2,1H3
• InChI Key： BJIJUPMMZOTLCD-UHFFFAOYSA-N
• SMILES： FC1(CNC2CCC(C)CC2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on (1r,4r)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine

Compound CAS No. 2098050-78-1: (1R,4R)-N-[(1-Fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine

The compound CAS No. 2098050-78-1, also known as (1R,4R)-N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of amines, specifically featuring a cyclohexane ring substituted with a fluorocyclopentyl group and a methyl group, along with an amine functional group. Its stereochemistry is defined by the (1R,4R) configuration, which plays a critical role in its pharmacological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and reducing adverse effects. The (1R,4R) configuration of this compound ensures optimal interaction with biological targets, making it a promising candidate for various therapeutic applications. Researchers have demonstrated that this compound exhibits potent activity in vitro against several disease-related targets, including enzymes and receptors implicated in neurodegenerative diseases and inflammatory conditions.

The synthesis of (1R,4R)-N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine involves advanced organic chemistry techniques, such as asymmetric synthesis and catalytic hydrogenation. These methods allow for the precise control of stereochemistry, ensuring high enantiomeric excess and purity. The incorporation of a fluorocyclopentyl group introduces unique electronic and steric properties to the molecule, enhancing its binding affinity to target proteins.

One of the most exciting developments in recent research is the application of this compound as a lead molecule in drug discovery programs targeting central nervous system disorders. Preclinical studies have shown that it crosses the blood-brain barrier efficiently and demonstrates selective agonistic activity at certain G-protein coupled receptors (GPCRs). This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

In addition to its pharmacological properties, CAS No. 2098050-78-1 has been explored for its potential in chemical biology applications. For instance, it has been used as a tool compound to study receptor signaling pathways and to probe the structure-function relationships of related molecules. Its ability to modulate cellular responses makes it a valuable asset in both academic research and industrial drug development.

The fluorocyclopentyl substituent in this compound is particularly noteworthy due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. Fluorinated compounds are increasingly sought after in drug design because they often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This feature positions (1R,4R)-N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine as a robust candidate for further preclinical testing.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the cyclohexane ring serves as a scaffold for optimal interactions with the receptor's binding pocket, while the fluorocyclopentyl group contributes to both hydrophobic interactions and hydrogen bonding networks.

Looking ahead, researchers are exploring strategies to further optimize this compound's pharmacokinetic properties without compromising its efficacy. This includes investigating prodrug strategies and site-specific modifications to enhance solubility and absorption. Collaborative efforts between medicinal chemists and pharmacologists are expected to yield improved analogs with enhanced therapeutic potential.

In conclusion, CAS No. 2098050-78-1, or (1R,4R)-N-[(1-fluorocyclopentyl)methyl]-4-methylcyclohexan-1-amine, represents a significant advancement in the field of medicinal chemistry. Its unique structure, stereochemical configuration, and promising pharmacological profile make it a compelling candidate for drug development programs targeting various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in advancing modern medicine.